![molecular formula C12H12ClNO B6456743 [2-(pyridin-2-yl)phenyl]methanol hydrochloride CAS No. 2549033-96-5](/img/structure/B6456743.png)
[2-(pyridin-2-yl)phenyl]methanol hydrochloride
Overview
Description
“[2-(pyridin-2-yl)phenyl]methanol hydrochloride” is a chemical compound that has been studied for its potential biological activities . It is structurally diverse and is a familiar structure in many natural products and bioactive pharmaceuticals .
Chemical Reactions Analysis
The specific chemical reactions involving “[2-(pyridin-2-yl)phenyl]methanol hydrochloride” are not detailed in the search results. Pyridinium salts, which are structurally similar, have been highlighted for their diverse reactivity and applications .Scientific Research Applications
Pharmaceutical Applications
“[2-(pyridin-2-yl)phenyl]methanol hydrochloride” is a structurally diverse pyridinium salt that is found in many natural products and bioactive pharmaceuticals . For example, it is used in the synthesis of pharmaceuticals such as Mesoridazine, Thioridazine, and Betahistamine HCl .
Synthesis of Pyridinium Salts
This compound plays a significant role in the synthesis of structurally diverse pyridinium salts . Pyridinium salts have been used in a wide range of research topics due to their intriguing properties .
Pyridinium Ionic Liquids
“[2-(pyridin-2-yl)phenyl]methanol hydrochloride” can be used in the synthesis of pyridinium ionic liquids . These ionic liquids have a variety of applications, including as solvents for green chemistry and materials for energy storage .
Anti-microbial and Anti-cancer Applications
Pyridinium salts, which can be synthesized from “[2-(pyridin-2-yl)phenyl]methanol hydrochloride”, have shown potential as anti-microbial, anti-cancer, and anti-malarial agents .
Materials Science Applications
Pyridinium salts, including those derived from “[2-(pyridin-2-yl)phenyl]methanol hydrochloride”, have applications in materials science . They can be used in the development of new materials with unique properties .
Biological Applications
“[2-(pyridin-2-yl)phenyl]methanol hydrochloride” and its derivatives have potential applications in biological research, particularly in gene delivery .
Palladium-Catalyzed Reactions
Derivatives of “[2-(pyridin-2-yl)phenyl]methanol hydrochloride” can react with aryl and alkenyl chlorides in palladium-catalyzed reactions . This results in the substitution of the chloro moieties with a 2-pyridylmethyl group .
Transient Receptor Potential Vanilloid 3 Antagonists
“[2-(pyridin-2-yl)phenyl]methanol hydrochloride” derivatives have been synthesized and studied as novel and selective Transient Receptor Potential Vanilloid 3 (TRPV3) antagonists . This could have potential applications in the treatment of certain medical conditions .
Mechanism of Action
Target of Action
Related compounds such as 2-(pyridin-2-yl) pyrimidine derivatives have been evaluated against immortalized rat hepatic stellate cells (hsc-t6) .
Mode of Action
It’s worth noting that related compounds, such as 2-(pyridin-2-yl)aniline, have been used as a directing group for c–h amination mediated by cupric acetate .
Biochemical Pathways
Related compounds, such as 2-(pyridin-2-yl) pyrimidine derivatives, have shown to inhibit the expression of collagen, and the content of hydroxyproline in cell culture medium in vitro .
Pharmacokinetics
The compound’s molecular weight (22168300), density (1155g/cm3), and boiling point (3288ºC at 760 mmHg) have been reported , which could potentially influence its bioavailability.
Result of Action
Related compounds, such as 2-(pyridin-2-yl) pyrimidine derivatives, have shown to present better anti-fibrotic activities than pirfenidone and bipy55′dc .
Action Environment
It’s worth noting that related compounds, such as 2-(pyridin-2-yl)aniline, have shown good functional group tolerance in air .
properties
IUPAC Name |
(2-pyridin-2-ylphenyl)methanol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO.ClH/c14-9-10-5-1-2-6-11(10)12-7-3-4-8-13-12;/h1-8,14H,9H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXRZDQRPMOHPCE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CO)C2=CC=CC=N2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.68 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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